N-allyl-2-[(4-tert-butylbenzoyl)amino]benzamide

• IUPAC Name: 2-[(4-tert-butylbenzoyl)amino]-N-prop-2-enylbenzamide
• InChI: InChI=1S/C21H24N2O2/c1-5-14-22-20(25)17-8-6-7-9-18(17)23-19(24)15-10-12-16(13-11-15)21(2,3)4/h5-13H,1,14H2,2-4H3,(H,22,25)(H,23,24)
• InChI Key: WRAGSIUDPBEGDI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)NCC=C
• Molecular Formula: C21H24N2O2
• Molecular Weight: 336.4 g/mol

Description

N-allyl-2-[(4-tert-butylbenzoyl)amino]benzamide, also known as ABAM, is a chemical compound that has been extensively studied for its potential applications in scientific research. ABAM is a member of the benzamide family of compounds and is a derivative of N-(4-tert-butylbenzoyl)-2-allylaniline.

Mechanism of Action

The mechanism of action of N-allyl-2-[(4-tert-butylbenzoyl)amino]benzamide involves the inhibition of HDAC enzymes. HDAC enzymes are responsible for the removal of acetyl groups from histone proteins, which can lead to the repression of gene expression. N-allyl-2-[(4-tert-butylbenzoyl)amino]benzamide inhibits HDAC enzymes, leading to an increase in histone acetylation and the activation of gene expression. This mechanism has been shown to be involved in the anti-cancer properties of N-allyl-2-[(4-tert-butylbenzoyl)amino]benzamide.
Biochemical and Physiological Effects:
N-allyl-2-[(4-tert-butylbenzoyl)amino]benzamide has been shown to have a number of biochemical and physiological effects. It has been found to induce cell death in cancer cells, inhibit the growth of tumors, and reduce inflammation. N-allyl-2-[(4-tert-butylbenzoyl)amino]benzamide has also been shown to have neuroprotective effects and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-allyl-2-[(4-tert-butylbenzoyl)amino]benzamide has a number of advantages for use in lab experiments. It is a potent inhibitor of HDAC enzymes and has been shown to have anti-cancer properties. However, there are also some limitations to the use of N-allyl-2-[(4-tert-butylbenzoyl)amino]benzamide in lab experiments. It can be toxic to cells at high concentrations and may have off-target effects on other enzymes.

Future Directions

There are a number of future directions for the study of N-allyl-2-[(4-tert-butylbenzoyl)amino]benzamide. It has potential applications in the treatment of cancer and neurodegenerative diseases such as Alzheimer's disease. Further research is needed to determine the optimal dosage and delivery method for N-allyl-2-[(4-tert-butylbenzoyl)amino]benzamide. It may also be useful to explore the potential of N-allyl-2-[(4-tert-butylbenzoyl)amino]benzamide as a combination therapy with other drugs. Additionally, more research is needed to fully understand the mechanism of action of N-allyl-2-[(4-tert-butylbenzoyl)amino]benzamide and its effects on gene expression.

Scientific Research Applications

N-allyl-2-[(4-tert-butylbenzoyl)amino]benzamide has been extensively studied for its potential applications in scientific research. It has been found to be a potent inhibitor of histone deacetylase (HDAC) enzymes, which are involved in the regulation of gene expression. N-allyl-2-[(4-tert-butylbenzoyl)amino]benzamide has been shown to have anti-cancer properties by inducing cell death in cancer cells. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease.